Cas no 1645277-15-1 (3-(cyclohex-3-en-1-yl)prop-2-en-1-ol)

• Product Name: 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol
• CAS No: 1645277-15-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 6006012
• PubChem ID: 14290306
• Update Time: 2025-06-15

3-(cyclohex-3-en-1-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol
• 2-Propen-1-ol, 3-(3-cyclohexen-1-yl)-, (2E)-
• EN300-1859690
• 1645277-15-1

• Inchi： 1S/C9H14O/c10-8-4-7-9-5-2-1-3-6-9/h1-2,4,7,9-10H,3,5-6,8H2/b7-4+
• InChI Key： GMNZFFNYTKTDSK-QPJJXVBHSA-N
• SMILES： C(O)/C=C/C1CCC=CC1

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 224.4±19.0 °C(Predicted)
• pka: 14.44±0.10(Predicted)

Additional information on 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol

Introduction to 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol (CAS No. 1645277-15-1)

3-(cyclohex-3-en-1-yl)prop-2-en-1-ol, with the chemical formula C₁₀H₁₄O, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, identified by its CAS number 1645277-15-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclohexene ring fused with an allyl alcohol moiety makes it a versatile intermediate for synthesizing more complex molecules.

The compound’s structure, characterized by a rigid cyclohexane ring connected to a propenyl group with an alcohol functional group, offers a balance of reactivity and stability. This makes it an attractive candidate for further exploration in drug design and development. The cyclohexene moiety provides a conformationally flexible framework, while the allyl alcohol group allows for various chemical modifications, including oxidation, reduction, and coupling reactions.

In recent years, the interest in 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol has been fueled by its potential role in the synthesis of bioactive molecules. Researchers have been investigating its utility as a building block for natural product analogs and pharmacophores. The compound’s ability to undergo regioselective functionalization has opened doors for the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol is its relevance in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many biologically active molecules, and the introduction of this compound into synthetic pathways has streamlined the production of complex structures. For instance, it has been utilized in the preparation of indole derivatives, which are known for their pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol as a precursor for anti-inflammatory and anti-cancer agents. Preliminary studies have shown that derivatives of this compound exhibit promising biological activities. The cyclohexene ring can be modified to introduce electron-withdrawing or electron-donating groups, which can fine-tune the pharmacological properties of the resulting molecules.

Moreover, the compound’s photochemical properties have not been overlooked. The presence of an allyl group makes it susceptible to photoinduced reactions, which can be exploited for synthesizing photoactive materials. These materials have potential applications in areas such as organic electronics and photodynamic therapy.

In academic research, 3-(cyclohex-3-en-1-yl)prop-2-en-1-ol has been employed as a model substrate for studying reaction mechanisms involving metal catalysts. Transition metal-catalyzed reactions are crucial in modern synthetic organic chemistry, and this compound has provided valuable insights into catalytic processes such as cross-coupling and oxidation reactions.

The synthesis of 3-(cyclohex-3-en-1-y)propenol (another name for CAS No. 164527715) has also seen advancements due to its significance in industrial applications. Efficient synthetic routes have been developed, leveraging catalytic systems that enhance yield and selectivity. These methods are essential for large-scale production and ensure that researchers have access to sufficient quantities of the compound for further studies.

Recent breakthroughs in computational chemistry have further enhanced the understanding of CAS No 1645277 15 1’s reactivity. Molecular modeling studies have predicted new synthetic pathways and provided insights into the structural features that influence its behavior in various chemical environments. These computational approaches complement experimental work and accelerate the discovery process.

The environmental impact of synthesizing 3-(cyclohexenyl)allyl alcohol (a synonym for CAS No 164527715) has also been considered. Green chemistry principles have guided researchers toward developing more sustainable synthetic methods. For instance, solvent-free reactions and catalytic systems that minimize waste have been explored, aligning with global efforts to reduce chemical footprint.

In conclusion, CAS No 1645277 15 1, or 3-(cyclohexenyl)allyl alcohol, represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific innovation.